Cas no 16950-02-0 (Tin,(2,2'-bipyridine-N,N')diethylbis(thiocyanato-N)- (9CI))

• Product Name: Tin,(2,2'-bipyridine-N,N')diethylbis(thiocyanato-N)- (9CI)
• CAS No: 16950-02-0
• MF: C₈H₁₈N₂O₄S
• MW: 238.304521083832
• CID: 187219
• Update Time: 2024-01-25

Tin,(2,2'-bipyridine-N,N')diethylbis(thiocyanato-N)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Tin,(2,2'-bipyridine-N,N')diethylbis(thiocyanato-N)- (9CI)
• Tin diethyl diisothiocyanate-2,2'-dipyridine

• Inchi： 1S/C8H18N2O4S/c11-7-5-9-1-3-10(4-2-9)6-8-15(12,13)14/h11H,1-8H2,(H,12,13,14)
• InChI Key： JKMHFZQWWAIEOD-UHFFFAOYSA-N
• SMILES： C(S(O)(=O)=O)CN1CCN(CCO)CC1

Computed Properties

• Exact Mass: 448.04952
• Monoisotopic Mass: 456.046435
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6

Experimental Properties

• Boiling Point: 311.4°C at 760 mmHg
• Flash Point: 189.6°C
• PSA: 72.8
• LogP: 4.17380